Calcium diiodostearate
Overview
Description
Calcium diiodostearate is a long-chain fatty acid.
Scientific Research Applications
Molecular Diversity and Physiological-Pathological Involvement
Calcium diiodostearate, as a calcium compound, shares relevance with calpain, a calcium-activated neutral protease. Calpain's role in cellular signal transduction and various pathological states, including ischemia, highlights the importance of calcium compounds in both normal and pathological cellular processes (Saido, Sorimachi, & Suzuki, 1994).
Wearable Electrochemical Devices for Monitoring Calcium
Research on wearable electrochemical devices for monitoring ionized calcium and pH in body fluids like sweat and urine relates to the broader field of calcium compounds, including calcium diiodostearate. These studies focus on noninvasive, real-time analysis critical for disease diagnosis (Nyein et al., 2016).
Calcium and Neurodegenerative Diseases
Investigations into calcium's role in brain aging and Alzheimer’s Disease provide insights into calcium diiodostearate’s potential influence in neurobiology. The focus on calcium homeostasis and its implication in neuropathological changes is relevant for understanding the applications of calcium-based compounds (Khachaturian, 1994).
Calcium Signaling in Plants
Studies on calcium signaling in plants, including the development of probes for calcium imaging, provide a context for the applications of calcium diiodostearate in plant science and agriculture. These studies explore the dynamic regulation of various biological processes by calcium (Kanchiswamy, Malnoy, Occhipinti, & Maffei, 2014).
properties
CAS RN |
74988-01-5 |
|---|---|
Product Name |
Calcium diiodostearate |
Molecular Formula |
C36H66CaI4O4 |
Molecular Weight |
1110.6 g/mol |
IUPAC Name |
calcium;9,12-diiodooctadecanoate |
InChI |
InChI=1S/2C18H34I2O2.Ca/c2*1-2-3-4-8-11-16(19)14-15-17(20)12-9-6-5-7-10-13-18(21)22;/h2*16-17H,2-15H2,1H3,(H,21,22);/q;;+2/p-2 |
InChI Key |
KMDFGURWVNEJQG-UHFFFAOYSA-L |
SMILES |
CCCCCCC(CCC(CCCCCCCC(=O)[O-])I)I.CCCCCCC(CCC(CCCCCCCC(=O)[O-])I)I.[Ca+2] |
Canonical SMILES |
CCCCCCC(CCC(CCCCCCCC(=O)[O-])I)I.CCCCCCC(CCC(CCCCCCCC(=O)[O-])I)I.[Ca+2] |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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